Cas no 887625-09-4 (6-chloroimidazo[1,2-b]pyridazin-2-amine)

• Product Name: 6-chloroimidazo[1,2-b]pyridazin-2-amine
• CAS No: 887625-09-4
• MF: C₆H₅ClN₄
• MW: 168.583698987961
• MDL: MFCD16495902
• CID: 829995
• PubChem ID: 49758021
• Update Time: 2025-05-20

6-chloroimidazo[1,2-b]pyridazin-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-chloroimidazo[1,2-b]pyridazine
• 6-Chloroimidazo[1,2,b]pyridazin-2-amine
• 6-chloro-Imidazo[1,2-b]pyridazin-2-amine
• 6-Chloroimidazo[1,2-b]pyridazin-2-amine
• Imidazo[1,2-b]pyridazin-2-amine, 6-chloro-
• PubChem19270
• VEHNVCGISXDBIG-UHFFFAOYSA-N
• FCH1178378
• TRA0071678
• PB15226
• SY008386
• 6-chloroimidazo[1,2-b]pyridazine-2-amine
• AX8174324
• AB1001103
• V8716
• ST24039955
• 6-Chloroimidazo[1,2-b]pyridazin-2-amine (ACI)
• (6-Chloroimidazo[1,2-b]pyridazin-2-yl)amine
• 2-Amino-6-chloroimidazo[1 pound not2-b]pyridazine
• AS-32422
• MFCD16495902
• Z1255459904
• EN300-2106777
• 887625-09-4
• DB-027792
• 6-Chloroimidazo[2,1-f]pyridazin-2-amine
• CS-0044497
• DTXSID60677833
• SCHEMBL1302985
• AKOS015901302
• 6-chloroimidazo[1,2-b]pyridazin-2-amine

• MDL： MFCD16495902
• Inchi： 1S/C6H5ClN4/c7-4-1-2-6-9-5(8)3-11(6)10-4/h1-3H,8H2
• InChI Key： VEHNVCGISXDBIG-UHFFFAOYSA-N
• SMILES： ClC1C=CC2N(C=C(N)N=2)N=1

Computed Properties

• Exact Mass: 168.02000
• Monoisotopic Mass: 168.0202739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.2
• XLogP3: 0.9

Experimental Properties

• Density: 1.71
• PSA: 56.21000
• LogP: 1.54610

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds

Additional information on 6-chloroimidazo[1,2-b]pyridazin-2-amine

6-Chloroimidazo[1,2-b]pyridazin-2-amine (CAS No. 887625-09-4): A Comprehensive Overview

6-Chloroimidazo[1,2-b]pyridazin-2-amine (CAS No. 887625-09-4) is a compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of imidazopyridazines, which are known for their diverse biological activities, including antiviral, antibacterial, and anticancer properties.

The molecular structure of 6-chloroimidazo[1,2-b]pyridazin-2-amine consists of a pyridazine ring fused with an imidazole ring, with a chlorine atom substituting at the 6-position. This specific arrangement of functional groups imparts the compound with distinct chemical and biological characteristics. The presence of the chlorine atom enhances the lipophilicity of the molecule, which can influence its pharmacokinetic properties and cellular uptake.

Recent studies have highlighted the potential of 6-chloroimidazo[1,2-b]pyridazin-2-amine in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action involves inhibition of viral replication by interfering with key viral enzymes or pathways.

In addition to its antiviral properties, 6-chloroimidazo[1,2-b]pyridazin-2-amine has shown promise in cancer research. A research team from the National Cancer Institute reported that this compound selectively inhibits the growth of certain cancer cell lines, particularly those overexpressing specific kinases involved in cell proliferation and survival. The selective nature of this inhibition suggests that 6-chloroimidazo[1,2-b]pyridazin-2-amine could be a valuable lead compound for developing targeted cancer therapies.

The pharmacological profile of 6-chloroimidazo[1,2-b]pyridazin-2-amine has also been extensively studied. Preclinical data indicate that it exhibits good oral bioavailability and favorable pharmacokinetic properties, making it suitable for further development as an oral therapeutic agent. Moreover, its low toxicity profile in animal models suggests a favorable safety margin for clinical use.

In terms of synthetic methods, several routes have been developed to produce 6-chloroimidazo[1,2-b]pyridazin-2-amine. One common approach involves the condensation of 3-amino-5-chloropyrazine with an appropriate nitrile or amide followed by cyclization to form the imidazopyridazine core. These synthetic strategies have been optimized to improve yield and purity, facilitating large-scale production for preclinical and clinical studies.

The potential applications of 6-chloroimidazo[1,2-b]pyridazin-2-amine extend beyond its direct therapeutic effects. Its unique chemical structure makes it an attractive scaffold for medicinal chemists to explore structure-activity relationships (SAR) and develop analogs with enhanced biological activities. For example, modifications at the 3-position or introduction of additional functional groups can lead to compounds with improved potency or selectivity.

Clinical trials are currently underway to evaluate the safety and efficacy of 6-chloroimidazo[1,2-b]pyridazin-2-amine in various disease settings. Early-phase trials have shown promising results, with patients demonstrating good tolerability and preliminary evidence of therapeutic benefit. These findings underscore the potential of this compound as a novel therapeutic agent and warrant further investigation in larger clinical trials.

In conclusion, 6-chloroimidazo[1,2-b]pyridazin-2-amine (CAS No. 887625-09-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it a valuable candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its use in clinical settings.